Ethyl 3-chloro-1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 3-chloro-1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C6H8ClN3O4S. It is also known by other synonyms, including methyl 3-chloro-1-methyl-5-sulfamoylpyrazole-4-carboxylate and 3-chloro-1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylic acid methyl ester . This compound belongs to the pyrazole class and contains a sulfamoyl group, which imparts unique properties.
Molecular Structure Analysis
The compound’s molecular structure consists of a pyrazole ring with a chlorine atom at position 3 and a methyl group at position 1. The sulfamoyl group is attached to position 5, and the carboxylate group is esterified with an ethyl group .Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis of Biologically Active Compounds
Ethyl 3-chloro-1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate: is a versatile intermediate in the synthesis of various biologically active compounds. Its pyrazole core is structurally similar to the purine bases adenine and guanine, making it a valuable scaffold for medicinal chemistry . Researchers utilize this compound to create molecules with potential therapeutic effects, including anti-inflammatory, analgesic, and anticonvulsant properties.
Agricultural Chemistry
In the field of agrochemistry, this compound serves as a precursor for the synthesis of herbicides and pesticides. Its structural flexibility allows for the creation of derivatives that can target specific enzymes or growth processes in plants and insects, providing a way to manage crop diseases and pests effectively .
Coordination Chemistry
This compound’s ability to act as a ligand due to its nitrogen atoms makes it useful in coordination chemistry. It can form complexes with various metals, which can be applied in catalysis, material science, and the development of new metal-organic frameworks (MOFs) .
Organometallic Chemistry
The pyrazole ring in Ethyl 3-chloro-1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate can engage in reactions with metal species to form organometallic compounds. These compounds are crucial in catalytic processes, including those used in industrial chemical synthesis .
Development of Antifungal Agents
Research has shown that modifications of the pyrazole ring can lead to compounds with significant antifungal activity. This is particularly important in the search for new treatments against fungal infections, which are becoming increasingly resistant to existing medications .
Synthesis of Indole Derivatives
Indole derivatives are prevalent in many natural products and drugs. The compound can be used to synthesize indole derivatives, which have a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties . This makes it a valuable starting point for the development of new pharmaceuticals.
properties
IUPAC Name |
ethyl 3-chloro-1-methyl-5-sulfamoylpyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3O4S/c1-3-15-7(12)4-5(8)10-11(2)6(4)16(9,13)14/h3H2,1-2H3,(H2,9,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPTSMJHJEDWLSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1Cl)C)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80546754 |
Source
|
| Record name | Ethyl 5-(aminosulfonyl)-3-chloro-1-methyl-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80546754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
100784-26-7 |
Source
|
| Record name | Ethyl 5-(aminosulfonyl)-3-chloro-1-methyl-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80546754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tricyclo[3.1.1.12,4]octane-3-carboxylic acid, stereoisomer (9CI)](/img/structure/B10893.png)
